Cas no 86241-05-6 (1H-Pyrrole-1-acetonitrile)

• Product Name: 1H-Pyrrole-1-acetonitrile
• CAS No: 86241-05-6
• MF: C₆H₆N₂
• MW: 106.125240802765
• CID: 662180
• Update Time: 2025-11-02

1H-Pyrrole-1-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-acetonitrile
• 2-(1H-pyrrol-1-yl)acetonitrile
• Pyrrole-1-acetonitrile (6CI)
• 2-Pyrrol-1-ylacetonitrile

• Inchi： 1S/C6H6N2/c7-3-6-8-4-1-2-5-8/h1-2,4-5H,6H2
• InChI Key： POCVKESNHZPAJL-UHFFFAOYSA-N
• SMILES： N#CCN1C=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on 1H-Pyrrole-1-acetonitrile

Comprehensive Overview of 1H-Pyrrole-1-acetonitrile (CAS No. 86241-05-6): Properties, Applications, and Industry Trends

1H-Pyrrole-1-acetonitrile (CAS No. 86241-05-6) is a versatile organic compound widely recognized for its role in pharmaceutical and agrochemical synthesis. This nitrile-functionalized pyrrole derivative has garnered significant attention due to its unique molecular structure, which enables diverse chemical transformations. As researchers and industries increasingly focus on heterocyclic building blocks, compounds like 1H-Pyrrole-1-acetonitrile have become pivotal in developing novel bioactive molecules.

The compound's CAS number 86241-05-6 serves as a critical identifier in regulatory documentation and scientific literature. Its molecular formula, C₆H₆N₂, features a pyrrole ring attached to an acetonitrile group, offering both nucleophilic and electrophilic reaction sites. This dual reactivity makes it valuable for constructing complex molecular architectures, particularly in medicinal chemistry and material science applications.

Recent advancements in green chemistry have spotlighted 1H-Pyrrole-1-acetonitrile as a candidate for sustainable synthesis routes. With growing interest in eco-friendly solvents and catalyst systems, researchers are exploring its use in microwave-assisted and flow chemistry protocols. These methods align with the industry's shift toward reducing organic waste and improving atom economy—a trending topic in process optimization discussions.

In pharmaceutical research, CAS 86241-05-6 frequently appears in patents related to kinase inhibitors and neuroprotective agents. Its structural motif is particularly valuable for designing small molecule drugs targeting protein-protein interactions. The compound's ability to serve as a versatile synthon has made it a staple in high-throughput screening libraries, addressing the growing demand for drug discovery platforms.

The agrochemical sector utilizes 1H-Pyrrole-1-acetonitrile derivatives in developing crop protection agents. Its molecular framework contributes to the synthesis of compounds with improved pesticidal activity and environmental persistence profiles. This aligns with current agricultural challenges such as resistance management and sustainable pest control—topics dominating agrochemical innovation forums.

Analytical characterization of 86241-05-6 typically involves HPLC purification and NMR spectroscopy, with recent studies emphasizing LC-MS techniques for impurity profiling. The compound's chromatographic behavior and spectral properties are well-documented, facilitating quality control in industrial applications. These analytical aspects are crucial for meeting stringent regulatory compliance standards in multiple industries.

Material scientists have explored 1H-Pyrrole-1-acetonitrile as a precursor for conducting polymers and organic semiconductors. Its electron-rich pyrrole moiety enables polymerization into materials with tunable electrochemical properties. This application gains relevance amid the surge in flexible electronics research and energy storage solutions—areas receiving substantial investment in renewable energy initiatives.

Supply chain dynamics for CAS 86241-05-6 reflect broader trends in fine chemical distribution. Manufacturers are adopting just-in-time production models to address fluctuating demand from contract research organizations (CROs) and generic drug developers. The compound's global market availability is frequently queried in chemical sourcing databases, indicating its commercial importance.

Safety assessments of 1H-Pyrrole-1-acetonitrile emphasize proper laboratory handling procedures, including the use of personal protective equipment (PPE). While not classified as hazardous under standard conditions, its chemical stability and storage requirements are common subjects in MSDS documentation inquiries. These considerations are particularly relevant for bench-scale chemistry operations scaling up to pilot plant production.

Future research directions for 86241-05-6 may explore its potential in bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). The compound's structural adaptability positions it well for emerging targeted therapy platforms. Such applications resonate with current precision medicine trends and the pharmaceutical industry's focus on degradation technologies.